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Compound of Interest

Compound Name:
2,4-Dimethoxy-4'-

hydroxybenzophenone

CAS No.: 41351-30-8

Cat. No.: B150991

Get Quote

CAS Registry Number: 41351-30-8

This technical guide provides a comprehensive overview of 2,4-Dimethoxy-4'-
hydroxybenzophenone, a significant chemical compound utilized across various industries.

The document is intended for researchers, scientists, and professionals in drug development,

offering detailed information on its properties, synthesis, and applications.

Chemical and Physical Properties
2,4-Dimethoxy-4'-hydroxybenzophenone, also known by its IUPAC name (2,4-

dimethoxyphenyl)-(4-hydroxyphenyl)methanone, is a white to off-white powder.[1][2] It is

recognized for its utility in several chemical and industrial processes.[1]

Table 1: Physicochemical Properties of 2,4-Dimethoxy-4'-hydroxybenzophenone
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🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Synthesis
The synthesis of 2,4-Dimethoxy-4'-hydroxybenzophenone can be achieved through a

Friedel–Crafts acylation reaction.[2]

Experimental Protocol: Friedel–Crafts Acylation

Objective: To synthesize 2,4-Dimethoxy-4'-hydroxybenzophenone.

Materials:

Resorcinol dimethyl ether

p-hydroxybenzoic acid

Zinc chloride (ZnCl₂)

Phosphorous oxychloride (POCl₃)

Nitrobenzene (optional, as solvent)

Procedure:

Combine resorcinol dimethyl ether with p-hydroxybenzoic acid in the presence of zinc

chloride and phosphorous oxychloride.[2]

Heat the reaction mixture to 60–65°C and maintain this temperature for 1.5 hours.[2]
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Alternatively, the reaction can be carried out in nitrobenzene at 60°C for 2–3 hours.[2]

Upon completion, the reaction mixture is worked up to isolate the crude product.

Purification of the crude product is performed, typically through recrystallization, to yield 2,4-
Dimethoxy-4'-hydroxybenzophenone.

This method has been reported to yield the product in approximately 71% efficiency.[2]

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Click to download full resolution via product page

Caption: General workflow for the synthesis of 2,4-Dimethoxy-4'-hydroxybenzophenone.

Applications
This compound is a versatile chemical with applications in cosmetics, pharmaceuticals, and

materials science.[1]

UV Absorption: A primary application is its use as a UV absorber.[1] It is effective in

absorbing ultraviolet light, making it a valuable component in sunscreens and UV-protective

coatings to protect skin and materials from UV radiation.[1]

Cosmetic Formulations: In the cosmetics industry, it is used to stabilize formulations and

enhance the efficacy of other active ingredients in products like lotions and creams.[1]
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Materials Science: It is employed in the production of polymers and coatings that require UV

stability, enhancing the durability and longevity of products exposed to sunlight.[1]

Research and Development: In a laboratory setting, it is used for studying photochemical

reactions, which aids in understanding light-induced processes.[1] It is also used in solid-

phase peptide synthesis.[2]

Biological Activity and Evaluation
While specific signaling pathways for 2,4-Dimethoxy-4'-hydroxybenzophenone are not

extensively detailed in the provided search results, related benzophenone derivatives have

shown promising biological activities, such as anti-inflammatory and antioxidant effects. The

general workflow for evaluating such compounds is outlined below.

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.
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Caption: General workflow for synthesis and biological evaluation of benzophenone

derivatives.

Safety and Handling
According to the Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals, 2,4-Dimethoxy-4'-hydroxybenzophenone is associated with the following

hazards:
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Causes skin irritation (H315).[3]

Causes serious eye irritation (H319).[3]

May cause respiratory irritation (H335).[3]

It is recommended to handle this chemical with appropriate personal protective equipment and

in a well-ventilated area. Store at 0-8°C.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 6 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/2_4-Dimethoxy-4_-hydroxybenzophenone
https://pubchem.ncbi.nlm.nih.gov/compound/2_4-Dimethoxy-4_-hydroxybenzophenone
https://pubchem.ncbi.nlm.nih.gov/compound/2_4-Dimethoxy-4_-hydroxybenzophenone
https://www.chemimpex.com/products/04326
https://www.benchchem.com/product/b150991?utm_src=pdf-custom-synthesis
https://www.chemimpex.com/products/04326
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4723730.htm
https://pubchem.ncbi.nlm.nih.gov/compound/2_4-Dimethoxy-4_-hydroxybenzophenone
https://pubchem.ncbi.nlm.nih.gov/compound/2_4-Dimethoxy-4_-hydroxybenzophenone
https://www.benchchem.com/product/b150991#2-4-dimethoxy-4-hydroxybenzophenone-cas-registry-number
https://www.benchchem.com/product/b150991#2-4-dimethoxy-4-hydroxybenzophenone-cas-registry-number
https://www.benchchem.com/product/b150991#2-4-dimethoxy-4-hydroxybenzophenone-cas-registry-number
https://www.benchchem.com/product/b150991#2-4-dimethoxy-4-hydroxybenzophenone-cas-registry-number
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b150991?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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